Cas no 1501-06-0 (Diethyl 2-acetylglutarate)

Diethyl 2-acetylglutarate Properties

Names and Identifiers

• Diethyl 2-acetylglutarate
• 2-Acetylglutaric acid diethyl ester
• Diethyl α-Acetylglutarate
• diethyl 2-acetylpentanedioate
• diethyl-2-acetylglutarate
• AKOS MSC-0251
• TIMTEC-BB SBB007698
• DIETHYL A-ACETOGLUTARATE
• DIETHYL A-ACETYLGLUTARATE
• Diethyl alpha-acetoglutarate
• Diethyl alpha-acetylglutarate
• Diethyl 2-acetylglutarate,97%
• Diethyl 2-acetylglutarate, 98+%
• DTXSID301241682
• MFCD00009158
• Diethyl .alpha.-acetoglutarate
• AI3-05629
• Pentanedioic acid,2-acetyl-,1,5-diethyl ester
• diethyl acetylglutarate
• ?DIETHYL 2-ACETYLGLUTARATE
• Diethyl 2-acetylpentanedioate #
• NSC42535
• EINECS 216-114-0
• NSC-42535
• 2-Acetylglutaric acid, diethyl ester
• AKOS004115455
• Pentanedioic acid, 2-acetyl-, 1,5-diethyl ester
• FT-0610978
• Diethyl 2-acetylglutarate, 98%
• J-008659
• 1501-06-0
• NS00044305
• 1,5-diethyl 2-acetylpentanedioate
• Diethyl2-acetylpentanedioate
• Diethyl .alpha.-acetylglutarate
• EN300-49259
• SCHEMBL1201909
• NSC 42535
• Pentanedioic acid, 2-acetyl-, diethyl ester
• VS-08586
• F0001-0535
• DB-043036
• Diethyl 2-acetylpentanedioate
• BBL027741
• 2-acetylglutaric Acid Diethyl ester; 2-acetylpentanedioic Acid Diethyl Ester; Diethyl 2-Acetylglutarate; Diethyl 2-Acetylpentanedioate; NSC 42535
• ALBB-032770
• Diethyl a-Acetylglutarate
• STK802355
• DIETHYL 2-ACETYLGLUTARATE
• +Expand

• MDL： MFCD00009158
• InChIKey： NNOGMCQLKMLNPL-UHFFFAOYSA-N
• Inchi： 1S/C11H18O5/c1-4-15-10(13)7-6-9(8(3)12)11(14)16-5-2/h9H,4-7H2,1-3H3
• SMILES： CCOC(=O)CCC(C(=O)C)C(=O)OCC
• BRN： 1371947

Computed Properties

• Exact Mass: 230.11500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 9
• Monoisotopic Mass: 230.115
• Heavy Atom Count: 16
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 69.7A^2

Experimental Properties

• LogP: 1.09800
• PSA: 69.67000
• Refractive Index: n20/D 1.439(lit.)
• Boiling Point: 154 °C/11 mmHg(lit.)
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: Colorless liquid.
• Solubility: Insoluble in water.
• Density: 1.071 g/mL at 25 °C(lit.)

Diethyl 2-acetylglutarate Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport

Diethyl 2-acetylglutarate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%